Cas no 805179-22-0 (Methanesulfonic acid,1-[(4,5-dimethyl-3-isoxazolyl)amino]-)

• Product name: Methanesulfonic acid,1-[(4,5-dimethyl-3-isoxazolyl)amino]-
• CAS No: 805179-22-0
• MF: C₆H₁₀N₂O₄S
• MW: 206.219600200653
• CID: 714414
• PubChem ID: 45097000

Methanesulfonic acid,1-[(4,5-dimethyl-3-isoxazolyl)amino]- Chemical and Physical Properties

Names and Identifiers

• Methanesulfonic acid,1-[(4,5-dimethyl-3-isoxazolyl)amino]-
• Methanesulfonic acid, [(4,5-dimethyl-3-isoxazolyl)amino]- (9CI)
• ((4,5-Dimethylisoxazol-3-yl)amino)methanesulfonic acid
• 805179-22-0

• Inchi： InChI=1S/C6H10N2O4S/c1-4-5(2)12-8-6(4)7-3-13(9,10)11/h3H2,1-2H3,(H,7,8)(H,9,10,11)
• InChI Key： YELHUNJTNNIWHQ-UHFFFAOYSA-N
• SMILES： CC1=C(ON=C1NCS(=O)(=O)O)C

Computed Properties

• Exact Mass: 206.036
• Monoisotopic Mass: 206.036
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 101A^2
• XLogP3: 0.4